2,3-Diphenylquinoxaline-6-carboxylic Acid 2-Hydroxyethyl Amide

Specification

• CAS No.: 332404-53-2
• Molecular Formula: C23H19N3O2
• Molecular Weight: 369.4 g/mol
• IUPAC Name: N-(2-hydroxyethyl)-2,3-diphenylquinoxaline-6-carboxamide
• Standard InChI: InChI=1S/C23H19N3O2/c27-14-13-24-23(28)18-11-12-19-20(15-18)26-22(17-9-5-2-6-10-17)21(25-19)16-7-3-1-4-8-16/h1-12,15,27H,13-14H2,(H,24,28)
• Standard InChI Key: BDJXKXHJXZRSMO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C(=O)NCCO)N=C2C4=CC=CC=C4
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C(=O)NCCO)N=C2C4=CC=CC=C4

Introduction

Chemical Properties and Structure

2,3-Diphenylquinoxaline-6-carboxylic Acid 2-Hydroxyethyl Amide possesses a distinctive chemical structure that contributes to its unique properties and potential applications. The molecular weight of this compound is 369.42 g/mol, which places it in the mid-range of organic molecules commonly used in research settings. The structural arrangement includes a quinoxaline core with two phenyl substituents at positions 2 and 3, creating a planar, aromatic system that contributes to its stability. The carboxylic acid hydroxyethyl amide group at position 6 introduces both hydrogen bonding capabilities and a degree of polarity to the molecule.

The compound can be represented using standard chemical notation systems. Its SMILES notation is C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C(=O)NCCO)N=C2C4=CC=CC=C4, while its Standard InChI notation is InChI=1S/C23H19N3O2/c27-14-13-24-23(28)18-11-12-19-20(15-18)26-22(17-9-5-2-6-10-17)21(25-19)16-7-3-1-4-8-16/h1-12,15,27H,13-14H2,(H,24,28). These notations provide a precise representation of the molecular structure and connectivity pattern essential for computational chemistry applications and database indexing.

The compound has a predicted pKa value of 12.52±0.46, indicating its weak acidic character under physiological conditions. This property may influence its interactions with biological systems and its behavior in solution. Furthermore, the presence of the hydroxyethyl amide group introduces potential for hydrogen bonding, which can affect its solubility characteristics and interactions with biomolecules such as proteins.

Physical Properties

2,3-Diphenylquinoxaline-6-carboxylic Acid 2-Hydroxyethyl Amide exhibits several notable physical properties that are relevant to its handling, storage, and application in research. In its pure form, this compound appears as a solid with an off-white to light yellow coloration, making it easily distinguishable in laboratory settings. This physical appearance is consistent with many aromatic compounds containing conjugated systems.

The melting point of 2,3-Diphenylquinoxaline-6-carboxylic Acid 2-Hydroxyethyl Amide falls within the range of 159-160°C, which is an important parameter for assessing purity and identity. The compound has a predicted boiling point of 615.2±55.0 °C, although this value is likely of limited practical importance due to potential decomposition before reaching this temperature. The density of the compound is predicted to be 1.252±0.06 g/cm³, which is typical for organic solids of this molecular weight and composition.

Regarding solubility, 2,3-Diphenylquinoxaline-6-carboxylic Acid 2-Hydroxyethyl Amide shows limited solubility in common organic solvents. It is slightly soluble in dimethyl sulfoxide (DMSO) and methanol, which are commonly used solvents in laboratory research. This limited solubility profile suggests that special attention must be paid to solution preparation when working with this compound. The solubility characteristics are summarized in Table 1 below:

Property	Value
Melting point	159-160°C
Boiling point	615.2±55.0 °C (Predicted)
Density	1.252±0.06 g/cm³ (Predicted)
Form	Solid
Color	Off-White to Light Yellow
Solubility	DMSO (Slightly), Methanol (Slightly)
pKa	12.52±0.46 (Predicted)

For optimal preservation, 2,3-Diphenylquinoxaline-6-carboxylic Acid 2-Hydroxyethyl Amide should be stored at -20°C in a freezer, which helps prevent degradation and maintain its chemical integrity over extended periods. This storage recommendation is particularly important for research applications where compound purity is critical for experimental reproducibility.

Manufacturer	Product Number	Product Description	Packaging	Price (USD)
Toronto Research Chemicals	D491875	2,3-Diphenylquinoxaline-6-carboxylic Acid 2-Hydroxyethyl Amide	500mg	$275
US Biological	D3727-81	2,3-Diphenylquinoxaline-6-carboxylic Acid, 2-Hydroxyethyl Amide	250mg	$446
American Custom Chemicals Corporation	CHM0304416	N-(2-Hydroxyethyl)-2,3-diphenyl-6-quinoxalinecarboxamide 95.00%	5mg	$504.80
Biosynth Carbosynth	FD22515	2,3-Diphenylquinoxaline-6-carboxylic acid 2-hydroxyethyl amide	1g	$672.70
Medical Isotopes, Inc.	9756	2,3-Diphenylquinoxaline-6-carboxylic Acid, 2-Hydroxyethyl Amide	250mg	$845

The pricing information indicates that the compound commands a premium price, with costs ranging from $275 to $845 depending on the supplier and quantity. This pricing structure is consistent with specialized research chemicals that require multi-step synthesis and purification procedures. The highest value-for-money appears to be offered by Toronto Research Chemicals, providing 500mg at $275, while the highest price per unit weight is from Medical Isotopes, Inc. at $845 for 250mg.

It's worth noting that the purity specifications are explicitly mentioned for some suppliers, such as American Custom Chemicals Corporation offering the compound at 95.00% purity. Purity is a critical consideration for research applications, particularly in biological testing or analytical method development, where impurities could interfere with experimental results.